Cas no 2228346-30-1 (N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine)

N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine structure
2228346-30-1 structure
Product Name:N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine
CAS No:2228346-30-1
MF:C14H17NO
MW:215.290883779526
CID:6052456
PubChem ID:165866503
Update Time:2025-07-15

N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine
    • N-methyl-1-[(3-methyl-1-benzofuran-2-yl)methyl]cyclopropan-1-amine
    • EN300-1799150
    • 2228346-30-1
    • Inchi: 1S/C14H17NO/c1-10-11-5-3-4-6-12(11)16-13(10)9-14(15-2)7-8-14/h3-6,15H,7-9H2,1-2H3
    • InChI Key: IFOJBOQWCPLHNZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)=C1CC1(CC1)NC

Computed Properties

  • Exact Mass: 215.131014166g/mol
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.2Ų

N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine Pricemore >>

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N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine Related Literature

Additional information on N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine (CAS No. 2228346-30-1)

The compound N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine (CAS No. 2228346-30-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its distinctive benzofuran and cyclopropylamine moieties make it a subject of study for potential applications in drug discovery and material science. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for innovative small-molecule compounds like N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine has surged, driven by advancements in medicinal chemistry and neuroscience. This compound's structural complexity and functional versatility align with current trends in personalized medicine and targeted drug delivery. Its CAS No. 2228346-30-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key areas of exploration for N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine is its potential role in modulating neurotransmitter systems. The benzofuran scaffold is known for its bioactivity, and when combined with the cyclopropylamine group, it may exhibit unique pharmacological properties. This has led to inquiries about its possible applications in cognitive enhancement and mood regulation, topics that are highly searched in both scientific and public domains.

The synthesis of N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine involves sophisticated organic chemistry techniques, including cross-coupling reactions and cyclization methods. Researchers often seek information on its synthetic pathways and purification protocols, as these are critical for reproducibility and scalability. The compound's CAS No. 2228346-30-1 serves as a vital identifier in patent literature and chemical catalogs, ensuring accurate referencing.

From a material science perspective, the benzofuran core of N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine offers intriguing possibilities for optoelectronic applications. Its conjugated system could be leveraged in the development of organic semiconductors or fluorescent probes, aligning with the growing interest in sustainable and high-performance materials. Searches related to these applications often include terms like "benzofuran derivatives" and "functionalized cyclopropanes."

Safety and toxicological profiles of N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine are also a focal point for researchers. While the compound is not classified as a hazardous substance, thorough evaluations are essential for its potential use in biomedical applications. Queries about its stability, solubility, and metabolic pathways are common in scientific forums, highlighting the need for comprehensive data.

In conclusion, N-methyl-1-(3-methyl-1-benzofuran-2-yl)methylcyclopropan-1-amine (CAS No. 2228346-30-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural elegance make it a compelling subject for ongoing research. As interest in tailored therapeutics and advanced materials continues to grow, this compound is poised to remain a topic of significant scientific and industrial relevance.

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